Cas no 30788-35-3 (Ethanol, 2-[(3b)-cholest-5-en-3-yloxy]-)

Ethanol, 2-[(3b)-cholest-5-en-3-yloxy]- structure
30788-35-3 structure
Product Name:Ethanol, 2-[(3b)-cholest-5-en-3-yloxy]-
CAS No:30788-35-3
MF:C29H50O2
MW:430.706109523773
CID:311081
PubChem ID:174869
Update Time:2025-04-19

Ethanol, 2-[(3b)-cholest-5-en-3-yloxy]- Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2-[(3b)-cholest-5-en-3-yloxy]-
    • 2-[[(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]ethanol
    • NPYXBHZQVNRAOF-UHFFFAOYSA-N
    • AKOS024434643
    • 27321-96-6
    • 2-[(Cholest-5-en-3-yl)oxy]ethan-1-ol
    • 131175-15-0
    • Cl-4494
    • SCHEMBL16788226
    • Choleth-10
    • DTXSID20927104
    • 2-(Cholest-5-en-3-yloxy)ethanol
    • Solulan C-24
    • NSC-226875
    • NSC226875
    • NS00013463
    • 30788-35-3
    • 2-[[10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]ethanol
    • Inchi: 1S/C29H50O2/c1-20(2)7-6-8-21(3)25-11-12-26-24-10-9-22-19-23(31-18-17-30)13-15-28(22,4)27(24)14-16-29(25,26)5/h9,20-21,23-27,30H,6-8,10-19H2,1-5H3
    • InChI Key: NPYXBHZQVNRAOF-UHFFFAOYSA-N
    • SMILES: O(CCO)C1CCC2(C)C(C1)=CCC1C2CCC2(C)C(C(C)CCCC(C)C)CCC21

Computed Properties

  • Exact Mass: 430.381
  • Monoisotopic Mass: 430.381
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 639
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5A^2
  • XLogP3: 8.4

Experimental Properties

  • Density: 1
  • Boiling Point: 524.9°Cat760mmHg
  • Flash Point: 210.5°C
  • Refractive Index: 1.521
  • PSA: 29.46000
  • LogP: 7.40530
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